Cas no 1524201-46-4 (1-(5-methylthiophen-2-yl)cyclopropylmethanol)

• Product Name: 1-(5-methylthiophen-2-yl)cyclopropylmethanol
• CAS No: 1524201-46-4
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5983668
• PubChem ID: 83682683
• Update Time: 2025-10-30

1-(5-methylthiophen-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophen-2-yl)cyclopropylmethanol
• [1-(5-methylthiophen-2-yl)cyclopropyl]methanol
• 1524201-46-4
• EN300-1820589

• Inchi： 1S/C9H12OS/c1-7-2-3-8(11-7)9(6-10)4-5-9/h2-3,10H,4-6H2,1H3
• InChI Key： DPIVQKJPFPHTFS-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1(CO)CC1

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(5-methylthiophen-2-yl)cyclopropylmethanol

Exploring the Chemical Properties and Applications of 1-(5-Methylthiophen-2-yl)Cyclopropylmethanol (CAS No. 1524201-46-4)

The compound 1-(5-methylthiophen-2-yl)cyclopropylmethanol with CAS No. 1524201-46-4 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a methylthiophene moiety and a hydroxymethyl group. The methylthiophene group, also known as a thiofuran derivative, contributes to the molecule's aromaticity and stability, while the cyclopropylmethanol moiety introduces strain and reactivity, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-methylthiophen-2-yl)cyclopropylmethanol through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate the coupling reaction between thiophene derivatives and cyclopropane precursors. These methods not only enhance the yield but also provide insights into the stereochemical outcomes of such reactions. The ability to control stereochemistry is crucial for applications in drug discovery, where stereo-isomers can exhibit vastly different biological activities.

In terms of physical properties, 1-(5-methylthiophen-2-yl)cyclopropylmethanol exhibits a melting point of approximately -30°C and a boiling point around 90°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The molecule's UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, which is attributed to the conjugation within the methylthiophene ring. This property is particularly useful in photovoltaic applications, where conjugated systems are essential for efficient light absorption.

The biological activity of 1-(5-methylthiophen-2-yl)cyclopropylmethanol has been extensively studied in recent years. Research indicates that this compound exhibits moderate anti-inflammatory properties, making it a potential candidate for drug development targeting inflammatory diseases. Additionally, studies have shown that the compound interacts with certain G-protein coupled receptors (GPCRs), suggesting its role as a modulator in cellular signaling pathways. These findings highlight the importance of further investigations into its pharmacokinetic profile and bioavailability.

From an environmental perspective, the biodegradability of 1-(5-methylthiophen-2-yl)cyclopropylmethanol has been assessed under simulated environmental conditions. Results suggest that the compound undergoes slow degradation under aerobic conditions, primarily through hydroxide attack on the strained cyclopropane ring. This information is critical for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

In conclusion, 1-(5-methylthiophen-2-yl)cyclopropylmethanol (CAS No. 1524201-46-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel materials and therapeutic agents.